![molecular formula C12H19ClN4OS B2799982 2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one CAS No. 2411256-24-9](/img/structure/B2799982.png)
2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one
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Overview
Description
2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one, also known as CDM-1, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions will be discussed in
Mechanism of Action
The exact mechanism of action of 2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one is not fully understood, but it is believed to act on the GABA-A receptor, which is involved in the regulation of neurotransmitters in the brain. This compound has been shown to enhance the activity of the GABA-A receptor, leading to its anti-inflammatory, analgesic, and anticonvulsant effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as reduce seizure activity. It has also been shown to have anxiolytic effects, reducing anxiety in animal models. This compound has been shown to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one has several advantages for lab experiments. It has a high purity and stability, making it easy to work with. It also has a low toxicity profile, reducing the risk of adverse effects in animal models. However, this compound has some limitations, including its limited solubility in water and its relatively high cost compared to other compounds.
Future Directions
There are several future directions for the study of 2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one. One direction is to further investigate its potential use as a radioligand for imaging studies. Another direction is to study its potential use in the treatment of various diseases and conditions, such as epilepsy and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the GABA-A receptor.
Synthesis Methods
The synthesis of 2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one involves the reaction of 3-ethyl-1,2,4-thiadiazole-5-carboxylic acid with 1,4-diazepane-1,4-dione in the presence of thionyl chloride and triethylamine. The resulting intermediate is then reacted with 2-chloropropionyl chloride to yield this compound. This synthesis method has been optimized and improved over the years, resulting in higher yields and purity of this compound.
Scientific Research Applications
2-Chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a potential candidate for the treatment of various diseases and conditions. It has also been studied for its potential use as a radioligand for imaging studies, as well as a chemical probe for studying the function of certain proteins and enzymes.
Properties
IUPAC Name |
2-chloro-1-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)-1,4-diazepan-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19ClN4OS/c1-3-10-14-12(19-15-10)17-6-4-5-16(7-8-17)11(18)9(2)13/h9H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEGFWBQXXBTZAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NSC(=N1)N2CCCN(CC2)C(=O)C(C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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